Cas no 36207-14-4 (2-(4-ethylphenyl)propan-2-ol)

2-(4-Ethylphenyl)propan-2-ol is a tertiary alcohol derivative featuring an ethyl-substituted phenyl group. This compound is of interest in organic synthesis due to its sterically hindered structure, which can influence reactivity in substitution or elimination reactions. The ethylphenyl moiety enhances lipophilicity, making it potentially useful in the development of intermediates for pharmaceuticals or agrochemicals. Its tertiary alcohol functionality offers versatility as a building block for further functionalization, such as esterification or ether formation. The compound’s stability under neutral conditions and well-defined structure make it a reliable candidate for research applications requiring precise molecular architecture. Proper handling and storage are recommended to maintain purity.
2-(4-ethylphenyl)propan-2-ol structure
2-(4-ethylphenyl)propan-2-ol structure
Product Name:2-(4-ethylphenyl)propan-2-ol
CAS No:36207-14-4
MF:C11H16O
MW:164.244143486023
MDL:MFCD16158839
CID:5224400
PubChem ID:12931893
Update Time:2026-03-07

2-(4-ethylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(4-ETHYLPHENYL)-2-PROPANOL
    • Benzenemethanol, 4-ethyl-α,α-dimethyl-
    • 2-(4-Ethylphenyl)propan-2-ol
    • 2-(4-ethylphenyl)propan-2-ol
    • MDL: MFCD16158839
    • Inchi: 1S/C11H16O/c1-4-9-5-7-10(8-6-9)11(2,3)12/h5-8,12H,4H2,1-3H3
    • InChI Key: OWFMATBOEUOZNJ-UHFFFAOYSA-N
    • SMILES: CC(C1=CC=C(CC)C=C1)(O)C

Computed Properties

  • Exact Mass: 164.120115130g/mol
  • Monoisotopic Mass: 164.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 220.1±8.0 °C at 760 mmHg
  • Flash Point: 104.8±3.7 °C
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

2-(4-ethylphenyl)propan-2-ol Security Information

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Additional information on 2-(4-ethylphenyl)propan-2-ol

Comprehensive Overview of 2-(4-ethylphenyl)propan-2-ol (CAS No. 36207-14-4)

2-(4-ethylphenyl)propan-2-ol, also known by its CAS number 36207-14-4, is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which consists of a substituted phenyl group and a tert-butanol moiety. The chemical formula of 2-(4-ethylphenyl)propan-2-ol is C10H14O, and it has a molecular weight of 150.21 g/mol.

The synthesis of 2-(4-ethylphenyl)propan-2-ol can be achieved through various methods, including the alkylation of phenylacetic acid followed by reduction and subsequent esterification. This compound is known for its stability under normal conditions and its ability to form stable derivatives, making it a valuable intermediate in the synthesis of more complex molecules.

In the pharmaceutical industry, 2-(4-ethylphenyl)propan-2-ol has gained significant attention due to its potential as a building block for the development of new drugs. Recent studies have explored its use in the synthesis of analgesics, anti-inflammatory agents, and other therapeutic compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the role of 2-(4-ethylphenyl)propan-2-ol in the development of novel analgesics with improved efficacy and reduced side effects.

The biological activity of 2-(4-ethylphenyl)propan-2-ol has also been investigated extensively. Research has shown that this compound exhibits moderate anti-inflammatory properties, which can be attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to have mild antioxidant properties, which may contribute to its potential therapeutic applications.

In terms of safety and environmental impact, 2-(4-ethylphenyl)propan-2-ol is generally considered to be non-toxic and environmentally friendly. However, like any chemical compound, it should be handled with care and appropriate safety measures should be followed during storage and use. The compound is typically stored in a cool, dry place away from direct sunlight and incompatible materials.

The market demand for 2-(4-ethylphenyl)propan-2-ol has been growing steadily over the past few years, driven by its increasing use in pharmaceutical research and development. Major players in the industry are investing in the production and optimization of this compound to meet the rising demand. For example, companies such as Sigma-Aldrich and Alfa Aesar offer high-purity grades of 2-(4-ethylphenyl)propan-2-ol for research purposes.

In conclusion, 2-(4-ethylphenyl)propan-2-ol (CAS No. 36207-14-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical properties make it an attractive candidate for further research and development, particularly in the pharmaceutical sector. As new studies continue to uncover its potential benefits and applications, it is likely that the importance of this compound will only continue to grow.

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